Cas no 1797718-85-4 (N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-2-(trifluoromethyl)benzamide)

• Product Name: N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-2-(trifluoromethyl)benzamide
• CAS No: 1797718-85-4
• CID: 5373164
• Update Time: 2025-10-28

N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)-2-(trifluoromethyl)benzamide
• N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-2-(trifluoromethyl)benzamide

• Inchi： 1S/C15H14F3N4O/c16-15(17,18)12-4-2-1-3-11(12)14(23)19-7-8-21-9-10-22-13(21)5-6-20-22/h1-6,9-10,20H,7-8H2,(H,19,23)
• InChI Key： ZWQJOQPEJUGNHK-UHFFFAOYSA-N
• SMILES： C(NCCN1=C2C=CNN2C=C1)(=O)C1=CC=CC=C1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-2-(trifluoromethyl)benzamide

N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-2-(trifluoromethyl)benzamide (CAS No. 1797718-85-4): An Overview of a Promising Compound in Medicinal Chemistry

N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-2-(trifluoromethyl)benzamide (CAS No. 1797718-85-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolo[1,5-a]imidazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-2-(trifluoromethyl)benzamide is characterized by a pyrazolo[1,5-a]imidazole core linked to a trifluoromethyl-substituted benzamide moiety. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's pharmacological properties. Recent studies have highlighted the importance of these structural features in modulating biological activity and improving drug-like properties.

In terms of synthesis, N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-2-(trifluoromethyl)benzamide can be prepared through a multi-step process involving the formation of the pyrazolo[1,5-a]imidazole core and subsequent functionalization with the trifluoromethyl-substituted benzamide group. The synthetic route is well-documented in the literature and involves reactions such as cyclization, substitution, and coupling steps. These methods have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

One of the key areas of interest for N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-2-(trifluoromethyl)benzamide is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits potent inhibitory activity against pro-inflammatory cytokines such as TNF-α and IL-6. This activity is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-κB and MAPK. These findings suggest that N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-2-(trifluoromethyl)benzamide could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-2-(trifluoromethyl)benzamide has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key oncogenic pathways such as PI3K/AKT and JAK/STAT. These findings highlight the potential of N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-2-(trifluoromethyl)benzamide as a novel anticancer agent worthy of further investigation.

In addition to its therapeutic applications, N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-2-(trifluoromethyl)benzamide has been studied for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress and excitotoxicity, which are major contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity is thought to be mediated through its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic properties of N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-2-(trifluoromethyl)benzamide have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as an oral therapeutic agent.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-2-(trifluoromethyl)benzamide in various disease models. Preliminary results from phase I trials have shown that this compound is well-tolerated by patients with minimal adverse effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-2-(trifluoromethyl)benzamide (CAS No. 1797718-85-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory therapy, cancer treatment, and neuroprotection. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds great promise for addressing unmet medical needs.